Cas no 159414-98-9 (5'-O-DMT-N4-Ac-2'-F-dC)

• Product Name: 5'-O-DMT-N4-Ac-2'-F-dC
• CAS No: 159414-98-9
• MF: C₃₂H₃₂FN₃O₇
• MW: 589.610792160034
• CID: 134584
• PubChem ID: 22094553
• Update Time: 2025-07-20

5'-O-DMT-N4-Ac-2'-F-dC Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-2'-fluoro-cytidine
• Cytidine,N-acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-2'-fluoro-
• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-fluoro-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N4-ACETYL-2'-DEOXY-5'-O-DMT-2'-FLUOROCYTIDINE
• 5'-O-DMT-N4-ACETYL-2'-FLUORO-2'-DEOXYCYTIDINE
• HG1118
• N-Acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-2'-fluorocytidine
• DMT-2'-F-dCAc
• DMT-2'-F-Ac-dC
• DMT-N4-Ac-2'-F-dC
• N4-Acetyl-2'-deoxy-5'-O-DMT-2'-fluoro-D-cytidine
• N4-ACETYL-2'-DEOXY-2'-FLUORO-5'-O-DMT-D-CYTIDINE
• 2'-FLUORO-5'-O-DIMETHOXYTRITYL-N4-ACETYL-D-CYTIDINE
• N4-ACETYL-5'-O-(4,4'-DIMETHOXYTRITYL)-2'-FLUORO-D-CYTIDINE
• C32H32FN3O7
• 8017AA
• AB0088025
• 414F989
• 5?-O-DMT-N4-Aceyl-2?-fluoro-2?-deoxycytidine
• 5'-O-DMT-N4-Ac-2'-F-dC
• AKOS016003809
• MFCD06657637
• DTXSID60622383
• HY-138602
• CS-0159286
• SCHEMBL4583137
• BS-25162
• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl
• N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-deoxy-2'-fluorocytidine
• PD156745
• AC-32231
• N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-fluoro-4-hydroxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• 159414-98-9
• N4-Acetyl-5'-O-(4,4'-dimethoxytrityl)-2'-fluoro-2'-deoxycytidine
• 5'-DMT-2'-F-Ac-dC
• DA-49819
• NA06052
• 2'-Fluoro-5'-O-DMT-N4-acetyl-cytidine;N4-Acetyl-5'-O-DMT-2'-fluoro-2'-deoxycytidine;N4-Acetyl-2'-deoxy-5'-O-DMT-2'-fluoro-D-cytidine

• MDL： MFCD06657637
• Inchi： 1S/C32H32FN3O7/c1-20(37)34-27-17-18-36(31(39)35-27)30-28(33)29(38)26(43-30)19-42-32(21-7-5-4-6-8-21,22-9-13-24(40-2)14-10-22)23-11-15-25(41-3)16-12-23/h4-18,26,28-30,38H,19H2,1-3H3,(H,34,35,37,39)/t26-,28-,29-,30-/m1/s1
• InChI Key： JIFNUYITABZZQS-PYYPWFDZSA-N
• SMILES： F[C@H]1[C@H](N2C(N=C(C=C2)NC(C)=O)=O)O[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)[C@H]1O

Computed Properties

• Exact Mass: 589.22200
• Monoisotopic Mass: 589.22242853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 121.14000
• LogP: 3.89700

5'-O-DMT-N4-Ac-2'-F-dC Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 5'-O-DMT-N4-Ac-2'-F-dC

Comprehensive Analysis of 5'-O-DMT-N4-Ac-2'-F-dC (CAS No. 159414-98-9): A Key Building Block in Oligonucleotide Synthesis

In the rapidly evolving field of nucleic acid therapeutics, 5'-O-DMT-N4-Ac-2'-F-dC (CAS No. 159414-98-9) has emerged as a critical modified nucleoside phosphoramidite for oligonucleotide synthesis. This compound plays a pivotal role in the development of antisense oligonucleotides (ASOs), siRNA therapeutics, and other gene-editing tools, making it a subject of intense research interest in both academic and industrial settings.

The structural uniqueness of 5'-O-DMT-N4-Ac-2'-F-dC lies in its three key modifications: the 4'-acetyl protection (N4-Ac), 2'-fluorination (2'-F), and 5'-O-dimethoxytrityl (DMT) group. These modifications collectively enhance the compound's stability during solid-phase synthesis while improving the nuclease resistance of the resulting oligonucleotides. Recent studies have shown that 2'-fluorinated nucleosides like this demonstrate remarkable metabolic stability, a property highly sought after in the development of RNA-targeting drugs.

From a synthetic chemistry perspective, 5'-O-DMT-N4-Ac-2'-F-dC represents an excellent example of nucleoside engineering. The DMT protection allows for selective deprotection during oligonucleotide chain elongation, while the N4-acetyl group prevents unwanted side reactions. The 2'-fluoro modification has become particularly important in the era of COVID-19 mRNA vaccines, as similar modifications are used to enhance the stability of therapeutic RNAs.

The growing demand for modified nucleosides like 5'-O-DMT-N4-Ac-2'-F-dC reflects broader trends in personalized medicine and genetic therapies. Researchers frequently search for information about its synthetic applications, HPLC purification methods, and scale-up production challenges. The compound's importance is further highlighted by its use in developing treatments for genetic disorders, viral infections, and certain types of cancer.

Quality control of 5'-O-DMT-N4-Ac-2'-F-dC requires rigorous analytical techniques. Modern laboratories employ LC-MS characterization, NMR spectroscopy, and HPLC purity analysis to ensure batch-to-batch consistency. The compound typically appears as a white to off-white powder with specific storage requirements (usually -20°C under inert atmosphere) to maintain its stability for oligonucleotide synthesis applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to produce fluorinated nucleosides. This includes developing catalytic fluorination methods and atom-economical protection strategies that could reduce the environmental impact of manufacturing compounds like 5'-O-DMT-N4-Ac-2'-F-dC. These efforts align with the pharmaceutical industry's growing emphasis on sustainable drug development.

The future applications of 5'-O-DMT-N4-Ac-2'-F-dC appear promising, particularly in the field of RNA therapeutics. As scientists develop more sophisticated delivery systems for oligonucleotides, the demand for high-quality modified nucleoside building blocks will continue to rise. Ongoing research focuses on optimizing its incorporation into gapmer designs and exploring novel backbone modifications that could further enhance therapeutic potential.

For researchers working with 5'-O-DMT-N4-Ac-2'-F-dC, understanding its structure-activity relationships is crucial. The 2'-fluoro modification significantly affects the oligonucleotide's binding affinity and conformational flexibility, while the N4-acetyl protection ensures efficient coupling during synthesis. These properties make it particularly valuable for creating highly specific genetic tools with minimized off-target effects.

As the field of nucleic acid therapeutics expands, 5'-O-DMT-N4-Ac-2'-F-dC (CAS No. 159414-98-9) will undoubtedly remain a cornerstone material. Its versatility in creating therapeutic oligonucleotides positions it at the heart of innovations in gene silencing, exon skipping, and RNA modulation technologies that are transforming modern medicine.